Cas no 1256562-03-4 ((2-chloro-1-methyl-1H-imidazol-5-yl)methanol)

• Product Name: (2-chloro-1-methyl-1H-imidazol-5-yl)methanol
• CAS No: 1256562-03-4
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• MDL: MFCD21336126
• CID: 1103303
• PubChem ID: 59589424
• Update Time: 2025-05-20

(2-chloro-1-methyl-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-methyl-1H-Imidazole-5-methanol
• AT15678
• (2-chloro-3-methylimidazol-4-yl)methanol
• (2-chloro-1-methyl-1H-imidazol-5-yl)methanol
• 1256562-03-4
• EN300-266859
• SCHEMBL13059104

• MDL： MFCD21336126
• Inchi： 1S/C5H7ClN2O/c1-8-4(3-9)2-7-5(8)6/h2,9H,3H2,1H3
• InChI Key： USEJLPWHBYBGIQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CO)N1C

Computed Properties

• Exact Mass: 146.0246905g/mol
• Monoisotopic Mass: 146.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on (2-chloro-1-methyl-1H-imidazol-5-yl)methanol

Introduction to (2-chloro-1-methyl-1H-imidazol-5-yl)methanol (CAS No. 1256562-03-4)

(2-chloro-1-methyl-1H-imidazol-5-yl)methanol (CAS No. 1256562-03-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to (2-chloro-1-methyl-1H-imidazol-5-yl)methanol.

Chemical Structure and Properties: The molecular formula of (2-chloro-1-methyl-1H-imidazol-5-yl)methanol is C₆H₈ClNO₂, with a molecular weight of approximately 163.6 g/mol. The compound features a 1-methylimidazole ring substituted with a chloromethyl group and a hydroxymethyl group. This unique combination of functional groups imparts specific chemical and biological properties to the molecule. The presence of the hydroxyl group makes it potentially reactive in various chemical reactions, such as esterification and etherification, while the chloromethyl group can participate in nucleophilic substitution reactions.

Synthesis Methods: Several synthetic routes have been reported for the preparation of (2-chloro-1-methyl-1H-imidazol-5-yl)methanol. One common method involves the reaction of 2-chloroacetaldehyde with 1-methylimidazole in the presence of a suitable base, followed by reduction to form the alcohol. Another approach involves the reaction of 2-chloroacetyl chloride with 1-methylimidazole, followed by hydrolysis and reduction. These methods provide high yields and purity, making them suitable for large-scale production.

Biological Activity: Recent studies have highlighted the potential biological activities of (2-chloro-1-methyl-1H-imidazol-5-yl)methanol. One notable area of research is its antimicrobial properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial activity, (2-chloro-1-methyl-1H-imidazol-5-yl)methanol has shown promise as an antiviral agent. Research conducted at a leading pharmaceutical institute found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

Pharmaceutical Applications: The unique chemical structure and biological activities of (2-chloro-1-methyl-1H-imidazol-5-yl)methanol make it an attractive candidate for drug development. Several pharmaceutical companies are currently investigating its potential as a lead compound for new drugs targeting infectious diseases. Preclinical studies have shown that this compound has good pharmacokinetic properties, including high bioavailability and low toxicity, which are essential for successful drug development.

Clinical Trials: While still in the early stages, clinical trials are underway to evaluate the safety and efficacy of (2-chloro-1-methyl-1H-imidazol-5-yl)methanol-based drugs. Initial results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Further studies are needed to fully assess its potential as a therapeutic agent.

Conclusion: In summary, (2-chloro-1-methyl-1H-imidazol-5-yl)methanol (CAS No. 1256562-03-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities, making it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.